T3 Acyl Glucuronide
T3 Acyl Glucuronide
Brand Name:
Vulcanchem
CAS No.:
910907-23-2
VCID:
VC0132967
InChI:
InChI=1S/C21H20I3NO10/c22-9-6-8(1-2-13(9)26)33-17-10(23)3-7(4-11(17)24)5-12(25)20(32)35-21-16(29)14(27)15(28)18(34-21)19(30)31/h1-4,6,12,14-16,18,21,26-29H,5,25H2,(H,30,31)/t12-,14-,15-,16+,18-,21-/m0/s1
SMILES:
C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)N)I)I)O
Molecular Formula:
C21H20I3NO10
Molecular Weight:
827.101
T3 Acyl Glucuronide
CAS No.: 910907-23-2
Cat. No.: VC0132967
Molecular Formula: C21H20I3NO10
Molecular Weight: 827.101
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 910907-23-2 |
|---|---|
| Molecular Formula | C21H20I3NO10 |
| Molecular Weight | 827.101 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]propanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H20I3NO10/c22-9-6-8(1-2-13(9)26)33-17-10(23)3-7(4-11(17)24)5-12(25)20(32)35-21-16(29)14(27)15(28)18(34-21)19(30)31/h1-4,6,12,14-16,18,21,26-29H,5,25H2,(H,30,31)/t12-,14-,15-,16+,18-,21-/m0/s1 |
| Standard InChI Key | LQMBVWCQWFEPFK-DKBYMCRTSA-N |
| SMILES | C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)N)I)I)O |
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